3-((3-chlorophenyl)amino)-6-(4-ethoxybenzyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(3-chloroanilino)-6-[(4-ethoxyphenyl)methyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C18H17ClN4O2/c1-2-25-15-8-6-12(7-9-15)10-16-17(24)21-18(23-22-16)20-14-5-3-4-13(19)11-14/h3-9,11H,2,10H2,1H3,(H2,20,21,23,24)
• InChI Key: GFXGLGLNNHTGSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC2=NN=C(NC2=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H17ClN4O2
• Molecular Weight: 356.8 g/mol

Description

3-((3-chlorophenyl)amino)-6-(4-ethoxybenzyl)-1,2,4-triazin-5(4H)-one is a chemical compound that belongs to the class of triazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. This compound exhibits a range of biological activities, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has demonstrated the synthesis of novel 1,2,4-triazole derivatives, including compounds structurally related to 3-((3-chlorophenyl)amino)-6-(4-ethoxybenzyl)-1,2,4-triazin-5(4H)-one. These compounds were evaluated for their antimicrobial activities, with some showing good to moderate activities against various microorganisms (Bektaş et al., 2007).

Molecular Structure Analysis

Another study focused on the X-ray and density functional theory (DFT) calculated structures of a compound closely related to 3-((3-chlorophenyl)amino)-6-(4-ethoxybenzyl)-1,2,4-triazin-5(4H)-one. This research provides valuable insights into the molecular geometry, intermolecular interactions, and potential for forming supramolecular assemblies, which are crucial for understanding the compound's reactivity and biological activities (Șahin et al., 2011).

Enzyme Inhibition Studies

In the realm of medicinal chemistry, some derivatives have been synthesized from the starting compound 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide. These derivatives were tested for their inhibitory effects on enzymes such as lipase and α-glucosidase, with notable efficacy observed in some cases. This suggests potential applications in the development of therapeutic agents for conditions related to enzyme dysfunction (Bekircan et al., 2015).

Anticancer Activity Evaluation

Further extending its applications in drug discovery, certain 1,2,4-triazole derivatives have been evaluated for their anticancer activities. These studies involved screening against a panel of cancer cell lines, indicating the potential of such compounds in anticancer drug development. The research highlights the importance of structural modifications to enhance biological activity and selectivity towards cancer cells (Bekircan et al., 2008).